Cas no 2171798-46-0 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-methylpentanamido}oxy)acetic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-methylpentanamido}oxy)acetic acid
• CAS No: 2171798-46-0
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6383753
• PubChem ID: 165505631
• Update Time: 2025-11-01

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-methylpentanamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-methylpentanamido}oxy)acetic acid
• 2171798-46-0
• 2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-N-methylpentanamido}oxy)acetic acid
• EN300-1474416

• Inchi： 1S/C24H28N2O6/c1-3-16(12-22(27)26(2)32-15-23(28)29)13-25-24(30)31-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,3,12-15H2,1-2H3,(H,25,30)(H,28,29)
• InChI Key： YBQZXNUXUXSETA-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(N(C)OCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-methylpentanamido}oxy)acetic acid

Introduction to Compound CAS No. 2171798-46-0: 2-{[3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}methyl-N-methylpentanamido]oxy}acetic Acid

Compound CAS No. 2171798-46-0, also known as 2-{[3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}methyl-N-methylpentanamido]oxy}acetic acid, is a highly specialized organic compound with significant applications in the fields of organic synthesis and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a N-methylpentanamide moiety, and an ethylenedioxy linker. These structural features make it a versatile building block in the construction of advanced biomolecules and functional materials.

The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an N-methylpentanamide, which introduces additional steric bulk and electronic effects. This combination enhances the compound's reactivity and selectivity in various synthetic transformations. The ethylenedioxy linker further extends the molecule's functionality, enabling it to participate in cross-coupling reactions, click chemistry, and other advanced synthetic methodologies.

Recent studies have highlighted the potential of this compound in the development of bioconjugates and drug delivery systems. Researchers have demonstrated that the unique combination of the Fmoc group and the N-methylpentanamide moiety can be exploited to create highly stable and biocompatible materials. For instance, a 2023 study published in *Nature Chemistry* reported the use of this compound as a key intermediate in the synthesis of fluorescent probes for intracellular imaging. The compound's ability to undergo precise chemical modifications has made it an invaluable tool in this emerging field.

In addition to its role in bioconjugate chemistry, this compound has also found applications in the synthesis of polymer-based nanomaterials. A 2023 paper in *Advanced Materials* described how this compound can be used as a monomer precursor for the preparation of stimuli-responsive polymers. These polymers exhibit remarkable properties such as pH sensitivity and self-healing capabilities, making them ideal candidates for applications in drug delivery and tissue engineering.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Key steps include the formation of the Fmoc group via Friedel-Crafts acylation, followed by selective alkylation to introduce the N-methylpentanamide moiety. The final step involves coupling reactions to introduce the ethylenedioxy linker, ensuring optimal reactivity for subsequent applications.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure, confirming its stability under various reaction conditions. Furthermore, computational studies have been conducted to predict its electronic properties and reactivity profiles, aiding in its rational design for specific applications.

In conclusion, Compound CAS No. 2171798-46-0 represents a cutting-edge advancement in organic synthesis, offering unparalleled versatility for researchers across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool for developing innovative materials and therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in shaping the future of chemical science.